2-(3,4-Dihydro-naphth-2-yl)acetaldehyde

• Molecular Formula: C12H12O
• Molecular Weight: 172.22 g/mol
• IUPAC Name: 2-(3,4-dihydronaphthalen-2-yl)acetaldehyde
• InChI: InChI=1S/C12H12O/c13-8-7-10-5-6-11-3-1-2-4-12(11)9-10/h1-4,8-9H,5-7H2
• InChI Key: BJOYKRKDPGCHKQ-UHFFFAOYSA-N
• Canonical SMILES: C1CC(=CC2=CC=CC=C21)CC=O

Description

2-(3,4-Dihydro-naphth-2-yl)acetaldehyde is a useful research compound. Its molecular formula is C12H12O and its molecular weight is 172.22 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A solution, cooled to -60° C., of 18.60 g (0.086 mol) of the ester obtained in Step 1 in 360 ml of CH2Cl2 is treated, dropwise, with a molar solution of diisobutylaluminium hydride in CH2Cl2 (170 ml). After stirring for 2 hours at -60° C., the mixture is hydrolysed, at that temperature, by successive addition of NH4Cl 10% (35 ml) and 1N HCl (42 ml). The temperature of the mixture is increased to 20° C. over a period of 1 hour and the precipitate formed is then suctioned off and washed with CH2Cl2. The filtrate is washed with water and then with saturated NaCl solution, dried and evaporated. The oily residue obtained is chromatographed on silica, eluting with a mixture of cyclohexane/EtOAc=95/5. The expected compound is isolated in the form of a colourless oil and is used as such for the following reaction.